Cas no 1261817-65-5 (3-Bromo-4-cyanobenzyl chloride)

• Product Name: 3-Bromo-4-cyanobenzyl chloride
• CAS No: 1261817-65-5
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 4982074
• Update Time: 2025-10-22

3-Bromo-4-cyanobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyanobenzyl chloride

• Inchi： 1S/C8H5BrClN/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,4H2
• InChI Key： NYYOTWFMLXIDGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CCl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 3-Bromo-4-cyanobenzyl chloride

3-Bromo-4-cyanobenzyl chloride (CAS No. 1261817-65-5)

3-Bromo-4-cyanobenzyl chloride is a versatile organic compound with the CAS registry number 1261817-65-5. This compound belongs to the class of aromatic chlorides and is widely used in various chemical synthesis processes. Its molecular structure consists of a benzene ring substituted with a bromine atom at position 3, a cyano group at position 4, and a chlorine atom attached to the methyl group adjacent to the benzene ring. The combination of these functional groups makes 3-bromo-4-cyanobenzyl chloride a valuable intermediate in organic chemistry.

Recent studies have highlighted the potential of 3-bromo-4-cyanobenzyl chloride in the synthesis of bioactive compounds. Researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to synthesize complex molecules with anti-inflammatory and anticancer properties. These findings underscore the importance of 3-bromo-4-cyanobenzyl chloride in drug discovery and development.

The synthesis of 3-bromo-4-cyanobenzyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a cyanobenzyl chloride derivative, followed by purification to isolate the desired product. The stability and reactivity of this compound make it suitable for various transformations, including coupling reactions and cyclization processes. Its compatibility with a wide range of reagents further enhances its utility in organic synthesis.

In terms of applications, 3-bromo-4-cyanobenzyl chloride has found significant use in the preparation of biologically active compounds. For example, it has been employed as a precursor in the synthesis of β-lactam antibiotics, where its bromine atom serves as an electrophilic site for nucleophilic attack by amino acids or other nitrogen-containing nucleophiles. Additionally, its cyano group can participate in reactions such as hydrolysis or reduction, enabling the introduction of carboxylic acid or amine functionalities into target molecules.

Recent advancements in green chemistry have also explored the use of 3-bromo-4-cyanobenzyl chloride in environmentally friendly reaction conditions. Researchers have demonstrated that this compound can be efficiently synthesized and utilized under catalytic systems that minimize waste and reduce energy consumption. Such approaches align with current trends toward sustainable chemical practices and highlight the ongoing relevance of 3-bromo-4-cyanobenzyl chloride in modern organic synthesis.

Furthermore, 3-bromo-4-cyanobenzyl chloride has been utilized in click chemistry methodologies, where its reactivity facilitates rapid and selective bond formations. This has led to its application in the synthesis of diverse structures, including peptide mimetics and macrocyclic compounds. The ability to modify its substituents further expands its versatility, making it a valuable tool for chemists across various disciplines.

In conclusion, 3-bromo-4-cyanobenzyl chloride (CAS No. 1261817-65-5) is a critical intermediate in organic chemistry with diverse applications in drug discovery, material science, and chemical synthesis. Its unique combination of functional groups enables it to participate in a wide range of reactions, making it an indispensable component in modern chemical research. As ongoing studies continue to uncover new uses for this compound, its significance in the field is expected to grow further.